sn-1,2-Dioctanoylglycerol sn-1,2-Dioctanoylglycerol 1,2-dioctanoyl-sn-glycerol is 1,2-diacyl-sn-glycerol in which both the 1- and 2-acyl groups are specified as octanoyl. Formula C19H36O5. It is a 1,2-diacyl-sn-glycerol and a dioctanoylglycerol. It is an enantiomer of a 2,3-dioctanoyl-sn-glycerol.
DG(8:0/8:0/0:0), also known as dicaprylglyceride or sn-1, 2-dicaprilin, belongs to the class of organic compounds known as 1, 2-diacylglycerols. These are diacylglycerols containing a glycerol acylated at positions 1 and 2. DG(8:0/8:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, DG(8:0/8:0/0:0) is primarily located in the membrane (predicted from logP). DG(8:0/8:0/0:0) participates in a number of enzymatic reactions. In particular, DG(8:0/8:0/0:0) can be biosynthesized from PA(8:0/8:0); which is mediated by the enzyme phosphatidate phosphatase. Furthermore, DG(8:0/8:0/0:0) and decanoyl-CoA can be converted into TG(8:0/8:0/10:0) through its interaction with the enzyme diacylglycerol O-acyltransferase. Furthermore, DG(8:0/8:0/0:0) can be biosynthesized from PA(8:0/8:0) through the action of the enzyme phosphatidate phosphatase. Furthermore, DG(8:0/8:0/0:0) and lauroyl-CoA can be converted into TG(8:0/8:0/12:0); which is catalyzed by the enzyme diacylglycerol O-acyltransferase. Furthermore, DG(8:0/8:0/0:0) can be biosynthesized from PA(8:0/8:0); which is catalyzed by the enzyme phosphatidate phosphatase. Finally, DG(8:0/8:0/0:0) and tridecanoyl-CoA can be converted into TG(8:0/8:0/13:0); which is mediated by the enzyme diacylglycerol O-acyltransferase. In humans, DG(8:0/8:0/0:0) is involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(8:0/8:0/8:0) pathway, de novo triacylglycerol biosynthesis TG(8:0/8:0/i-17:0) pathway, de novo triacylglycerol biosynthesis TG(8:0/8:0/10:0) pathway, and de novo triacylglycerol biosynthesis TG(8:0/8:0/i-16:0) pathway.
Brand Name: Vulcanchem
CAS No.: 60514-48-9
VCID: VC0043705
InChI: InChI=1S/C19H36O5/c1-3-5-7-9-11-13-18(21)23-16-17(15-20)24-19(22)14-12-10-8-6-4-2/h17,20H,3-16H2,1-2H3/t17-/m0/s1
SMILES: CCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCC
Molecular Formula: C19H36O5
Molecular Weight: 344.5 g/mol

sn-1,2-Dioctanoylglycerol

CAS No.: 60514-48-9

Reference Standards

VCID: VC0043705

Molecular Formula: C19H36O5

Molecular Weight: 344.5 g/mol

sn-1,2-Dioctanoylglycerol - 60514-48-9

CAS No. 60514-48-9
Product Name sn-1,2-Dioctanoylglycerol
Molecular Formula C19H36O5
Molecular Weight 344.5 g/mol
IUPAC Name [(2S)-3-hydroxy-2-octanoyloxypropyl] octanoate
Standard InChI InChI=1S/C19H36O5/c1-3-5-7-9-11-13-18(21)23-16-17(15-20)24-19(22)14-12-10-8-6-4-2/h17,20H,3-16H2,1-2H3/t17-/m0/s1
Standard InChIKey ZQBULZYTDGUSSK-KRWDZBQOSA-N
Isomeric SMILES CCCCCCCC(=O)OC[C@H](CO)OC(=O)CCCCCCC
SMILES CCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCC
Canonical SMILES CCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCC
Appearance Assay:≥95%A solution in acetonitrile
Physical Description Solid
Description 1,2-dioctanoyl-sn-glycerol is 1,2-diacyl-sn-glycerol in which both the 1- and 2-acyl groups are specified as octanoyl. Formula C19H36O5. It is a 1,2-diacyl-sn-glycerol and a dioctanoylglycerol. It is an enantiomer of a 2,3-dioctanoyl-sn-glycerol.
DG(8:0/8:0/0:0), also known as dicaprylglyceride or sn-1, 2-dicaprilin, belongs to the class of organic compounds known as 1, 2-diacylglycerols. These are diacylglycerols containing a glycerol acylated at positions 1 and 2. DG(8:0/8:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, DG(8:0/8:0/0:0) is primarily located in the membrane (predicted from logP). DG(8:0/8:0/0:0) participates in a number of enzymatic reactions. In particular, DG(8:0/8:0/0:0) can be biosynthesized from PA(8:0/8:0); which is mediated by the enzyme phosphatidate phosphatase. Furthermore, DG(8:0/8:0/0:0) and decanoyl-CoA can be converted into TG(8:0/8:0/10:0) through its interaction with the enzyme diacylglycerol O-acyltransferase. Furthermore, DG(8:0/8:0/0:0) can be biosynthesized from PA(8:0/8:0) through the action of the enzyme phosphatidate phosphatase. Furthermore, DG(8:0/8:0/0:0) and lauroyl-CoA can be converted into TG(8:0/8:0/12:0); which is catalyzed by the enzyme diacylglycerol O-acyltransferase. Furthermore, DG(8:0/8:0/0:0) can be biosynthesized from PA(8:0/8:0); which is catalyzed by the enzyme phosphatidate phosphatase. Finally, DG(8:0/8:0/0:0) and tridecanoyl-CoA can be converted into TG(8:0/8:0/13:0); which is mediated by the enzyme diacylglycerol O-acyltransferase. In humans, DG(8:0/8:0/0:0) is involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(8:0/8:0/8:0) pathway, de novo triacylglycerol biosynthesis TG(8:0/8:0/i-17:0) pathway, de novo triacylglycerol biosynthesis TG(8:0/8:0/10:0) pathway, and de novo triacylglycerol biosynthesis TG(8:0/8:0/i-16:0) pathway.
Synonyms 1,2-dicapryloylglycerol
1,2-dioctanoyl-rac-glycerol
1,2-dioctanoyl-sn-glycerol
1,2-dioctanoylglycerol
1,2-dioctanoylglycerol, (S)-isomer
diC8
dicaprylglyceride
sn-1,2-dioctanoylglycerol
PubChem Compound 148879
Last Modified Nov 11 2021
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